Cas no 75777-49-0 (3,5,6-Trifluoro-2-hydroxypyridine)

• Product Name: 3,5,6-Trifluoro-2-hydroxypyridine
• CAS No: 75777-49-0
• MF: C₅H₂F₃NO
• MW: 149.070691585541
• MDL: MFCD04114299
• CID: 559872
• PubChem ID: 87577731
• Update Time: 2025-10-29

3,5,6-Trifluoro-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,3,5,6-trifluoro-
• 3,5,6-Trifluoro-2-hydroxypyridine
• 2-Hydroxy-3,5,6-trifluoropyridine
• 3,5,6-trifluoro-1H-pyridin-2-one
• 3,5,6-Trifluoro-2-pyridinol
• 3,5,6-Trifluoro-2(1H)-pyridinone
• 3,5,6-Trifluoro-2-pyridone
• 3,5,6-trifluoropyridin-2-ol
• C5H2F3NO
• 9289AE
• 3,5,6-Trifluoropyridin-2(1H)-one
• VP11486
• AB1010895
• J3.564.076B
• 3,5,6-Trifluoro-1,2-dihydropyridine-2-one
• 3,5,6-Trifluoro-2-pyridinol; 3,5,6-trifluoro-2-pyridone
• FT-0691996
• 75777-49-0
• AMY12471
• ISONICOTINICACIDPHENYLESTER
• AKOS037645546
• SB52494
• T2061
• AS-61368
• CS-0119853
• DTXSID20633112
• 3,5,6-trifluoro-1,2-dihydropyridin-2-one
• AKOS005257803
• SCHEMBL4052710
• MFCD04114299

• MDL： MFCD04114299
• Inchi： 1S/C5H2F3NO/c6-2-1-3(7)5(10)9-4(2)8/h1H,(H,9,10)
• InChI Key： PWBGZZXJAMGVGQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(N1)=O)F)F

Computed Properties

• Exact Mass: 149.00900
• Monoisotopic Mass: 149.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: White crystalline solid.
• Density: 1.59
• Melting Point: 99.0 to 102.0 deg-C
• Boiling Point: 259.8°C at 760 mmHg
• Flash Point: 110.9°C
• Refractive Index: 1.471
• PSA: 33.12000
• LogP: 1.20450
• Solubility: Soluble in methanol

3,5,6-Trifluoro-2-hydroxypyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 36/37/39
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5,6-Trifluoro-2-hydroxypyridine

3,5,6-Trifluoro-2-Hydroxypyridine: A Comprehensive Overview

CAS No 75777-49-0, commonly referred to as 3,5,6-Trifluoro-2-hydroxypyridine, is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound belongs to the family of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of three fluorine atoms and a hydroxyl group in its structure imparts it with distinctive chemical and physical characteristics.

The synthesis of 3,5,6-Trifluoro-2-hydroxypyridine involves a multi-step process that typically begins with the fluorination of pyridine derivatives. Recent advancements in fluorination techniques have enabled the efficient production of this compound with high purity. The exact synthesis pathway often depends on the desired scale of production and the specific application for which the compound is intended.

One of the most notable properties of CAS No 75777-49-0 is its high thermal stability. This makes it suitable for applications in high-temperature environments, such as in certain industrial processes or as a component in advanced materials. Additionally, the compound exhibits excellent solubility in polar solvents, which enhances its utility in various chemical reactions and formulations.

In terms of applications, 3,5,6-Trifluoro-2-hydroxypyridine has found use in pharmaceutical research as a potential precursor for drug development. Its unique structure allows for the creation of bioactive molecules with specific pharmacological properties. Recent studies have explored its role in inhibiting certain enzymes and its potential as an anti-inflammatory agent.

The compound also plays a significant role in agrochemicals. Researchers have investigated its effectiveness as a fungicide and insecticide. Field trials have shown promising results, indicating that it could be an effective alternative to traditional pesticides while being environmentally friendly.

In the realm of materials science, CAS No 75777-49-0 has been utilized as a building block for the synthesis of advanced polymers and composites. Its ability to form stable bonds with other molecules makes it ideal for creating materials with enhanced mechanical and thermal properties.

The environmental impact of 3,5,6-Trifluoro-2-hydroxypyridine has also been a topic of interest. Studies have focused on its biodegradability and potential toxicity to aquatic life. Initial findings suggest that while it is not inherently toxic at low concentrations, proper disposal methods must be implemented to prevent contamination of water systems.

From a regulatory standpoint, the production and use of CAS No 75777-49-0 are subject to various safety guidelines and environmental regulations. Manufacturers are required to adhere to strict protocols to ensure safe handling and minimize any adverse effects on human health or the environment.

In conclusion, CAS No 75777-49-0, or 3,5,6-Trifluoro-2-hydroxypyridine, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable tool in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an even more significant role in various fields.